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Compound of Interest

Compound Name: Pramoxine Hydrochloride

Cat. No.: B177174

This in-depth guide provides a comprehensive technical overview of pramoxine
hydrochloride, a widely utilized topical anesthetic. Designed for researchers, scientists, and
professionals in drug development, this document delves into the core chemical identifiers,
physicochemical properties, mechanism of action, and practical applications of this compound.
The information presented herein is grounded in authoritative sources to ensure scientific
integrity and support further research and development endeavors.

Core Chemical Identity

Pramoxine hydrochloride is the hydrochloride salt of pramoxine, a morpholine derivative.[1] It
Is a well-established active pharmaceutical ingredient (API) primarily known for its local
anesthetic and antipruritic (anti-itch) properties.[2][3]

Chemical Identifiers

A precise understanding of a compound's identity is fundamental for any scientific investigation.
The following table summarizes the key chemical identifiers for pramoxine hydrochloride.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b177174?utm_src=pdf-interest
https://www.benchchem.com/product/b177174?utm_src=pdf-body
https://www.benchchem.com/product/b177174?utm_src=pdf-body
https://www.benchchem.com/product/b177174?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pramoxine-Hydrochloride
https://www.benchchem.com/product/B177174
https://www.selleckchem.com/products/pramoxine-hcl.html
https://www.benchchem.com/product/b177174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)

CAS Number 637-58-1 [415116171
4-[3-(4-

IUPAC Name butoxyphenoxy)propyllmorphol  [1][8]
ine;hydrochloride

Chemical Formula C17H28CINO3 [1][6]191[1.0]

Molecular Weight 329.86 g/mol [A611112113]

, CCCCOC1=CC=C(C=C1)0CC

Canonical SMILES [1112]
CN2Cccocceca.Cl

PubChem CID 73957 [1]

EINECS Number 211-293-1 [5][12][14]

UNII 88AYB867L5 [14][15]
SYCBXBCPLUFJID-

InChl Key [1][12][14]

UHFFFAOYSA-N

Structural Representation

The chemical structure of pramoxine hydrochloride is integral to its function. The molecule

consists of a butoxyphenoxy group linked by a propyl chain to a morpholine ring. The

hydrochloride salt form enhances its solubility in aqueous media.

Y

H-Cl

Caption: 2D structure of Pramoxine Hydrochloride.
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Physicochemical Properties

The efficacy and formulation of a drug are heavily influenced by its physicochemical properties.
Pramoxine hydrochloride is a white or almost white crystalline powder.[4]

Property Value Source(s)

Melting Point 170-174 °C [4]

Freely soluble in water and
Solubility alcohol; slightly soluble in [4115][11]

chloroform and methanol.

White to off-white crystalline
Appearance [4][13]
powder.

Mechanism of Action

Pramoxine hydrochloride functions as a local anesthetic by blocking nerve conduction.[1]
This is achieved through the inhibition of voltage-gated sodium channels in the neuronal

membrane.
The mechanism can be summarized as follows:

e Binding to Sodium Channels: Pramoxine hydrochloride binds to a specific site within the
voltage-gated sodium channels.[1][13]

« Inhibition of Sodium Influx: This binding stabilizes the channel in an inactive state, preventing
the influx of sodium ions that is necessary for the initiation and propagation of an action
potential.[1][13]

e Conduction Blockade: The resulting decrease in sodium permeability of the neuronal
membrane leads to a blockade of nerve impulse conduction, producing a local anesthetic
effect.[1][13]
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Caption: Simplified workflow of Pramoxine HCI's anesthetic action.

Applications in Research and Drug Development

Pramoxine hydrochloride is primarily used in topical formulations for the temporary relief of
pain and itching associated with various dermatological conditions.[1][16] Its applications
include:

e Minor skin irritations, cuts, and burns.[1]
¢ Insect bites and rashes from poison ivy, oak, or sumac.[1]
e Hemorrhoids and other anorectal conditions.[1]

Due to its distinct chemical structure, which is unrelated to ester or amide-type local
anesthetics, pramoxine hydrochloride is a valuable alternative for patients who may have
sensitivities to these other classes of anesthetics.[13] This low potential for cross-sensitization
is a significant advantage in clinical practice.

Experimental Protocols
Solubility Determination

A standard protocol for determining the solubility of pramoxine hydrochloride involves the
following steps:
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Preparation of Saturated Solution: Add an excess amount of pramoxine hydrochloride to a
known volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

Quantification: Analyze the concentration of pramoxine hydrochloride in the clear
supernatant using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC).

Calculation: Express the solubility as the mass of solute dissolved in a given volume or mass
of the solvent.

1. Prepare Saturated Solution
(Excess Pramoxine HCI in Solvent)

2. Equilibrate
(Constant Temperature & Agitation)

3. Separate Phases
(Centrifugation/Filtration)

4. Quantify Solute
(HPLC Analysis of Supernatant)

G. Calculate Solubilita

Click to download full resolution via product page
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Caption: Workflow for determining the solubility of Pramoxine HCI.

Safety and Handling

For laboratory and research purposes, standard safety precautions should be observed when
handling pramoxine hydrochloride. It is important to consult the Safety Data Sheet (SDS) for
detailed information on handling, storage, and disposal.

Conclusion

Pramoxine hydrochloride is a well-characterized topical anesthetic with a distinct chemical
profile and a favorable safety record for its intended use. Its unique structure provides a
valuable therapeutic option, particularly for individuals with sensitivities to other local
anesthetics. This guide has provided a foundational understanding of its chemical identity,
mechanism of action, and key properties to support ongoing research and the development of
new therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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